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Introduction

Fulminates, such as mercury(II) fulminate and silver fulminate, are highly energetic primary

explosives known for their extreme sensitivity to impact, friction, and heat.[1][2][3] Accurate and

safe determination of their impact sensitivity is critical for handling, storage, and any application

where these materials might be subjected to mechanical shock.[4][5] These application notes

provide a detailed protocol for determining the impact sensitivity of fulminates using the BAM

Fallhammer apparatus, in accordance with the UN Manual of Tests and Criteria, Test 3(a)(ii).[6]

[7] The protocol incorporates stringent safety measures required for handling such hazardous

materials.[3][4] Additionally, this document outlines the Bruceton method for data analysis to

determine the 50% probability of initiation (H₅₀).[8][9][10]

Core Safety Principles

Working with fulminates poses extreme risks. A thorough risk assessment must be conducted

before any experiment. Key safety considerations include:

Minimal Quantities: Always use the smallest feasible quantity of material for testing.[4]

Remote Operation: Whenever possible, operate equipment remotely.
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Personal Protective Equipment (PPE): At a minimum, flame-retardant lab coats, chemical

splash goggles, a face shield, and appropriate gloves are required. For handling dry

fulminates, conductive footwear and anti-static wrist straps are essential.[11]

Blast Shield: All operations must be conducted behind a certified blast shield.[4]

Wet Handling: Fulminates are significantly less sensitive when wet and should be stored

and handled in a wetted condition until the final moments before testing.[3]

Avoid Friction and Impact: Use non-metallic, spark-resistant tools. Avoid scraping, grinding,

or any action that could create friction or impact.[4]

Grounding: Ensure all equipment and personnel are properly grounded to prevent

electrostatic discharge.[11]

Emergency Plan: Have a detailed emergency plan in place, and ensure all personnel are

familiar with it.[4][11]

Experimental Setup: The BAM Fallhammer
The BAM Fallhammer is the standard apparatus for determining the impact sensitivity of

explosives.[12][13][14] It consists of a robust steel base, a drop weight, guide rails, and a

sample assembly. The impact energy is varied by changing the drop height and/or the mass of

the drop weight.[14][15]

Key Components:

Drop Weights: Standard weights of 1 kg, 5 kg, and 10 kg are common. For highly sensitive

materials like fulminates, lighter weights (e.g., 0.25 kg, 0.5 kg) may be necessary to achieve

low impact energies.[14][15]

Sample Assembly: The test substance is confined between two hardened steel cylinders,

which are held in place by a steel guide ring. This assembly sits on an intermediate anvil on

the main base of the apparatus.[12][16]

Release Mechanism: A remote or electromagnetically-actuated release mechanism is crucial

for safety.[13][15]
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Protective Housing: The entire setup is enclosed in a protective housing to contain any

explosion.[13][15]

Experimental Protocol
This protocol is adapted from the UN Manual of Tests and Criteria, Test 3(a)(ii), with specific

modifications for the safe handling of fulminates.

1. Sample Preparation (The Critical Step)

Fulminates are typically stored wetted with water or a water-alcohol mixture.[3] The sample

must be carefully dried immediately before testing, and this process must be conducted

remotely or behind a blast shield.

Step 1.1: Using non-metallic tools, carefully transfer a small amount of the wet fulminate
mixture to a filter paper.

Step 1.2: Gently press the sample between filter papers to remove excess liquid. This should

be done with minimal pressure.

Step 1.3: Place the sample in a desiccator or a temperature-controlled oven at a temperature

not exceeding 40-50°C for a short period until dry. The drying process must be carefully

monitored.

Step 1.4: Once dry, immediately proceed to the next step. Do not store dry fulminates.

Step 1.5: Using a non-metallic spatula, carefully measure a sample volume of 40 mm³ for

testing.[12]

2. Test Procedure (BAM Fallhammer)

Step 2.1: Place one of the steel cylinders into the guide ring, and carefully place the 40 mm³

sample of the dry fulminate onto the center of the cylinder.[12]

Step 2.2: Gently place the second steel cylinder on top of the sample.

Step 2.3: Position the entire sample assembly onto the intermediate anvil of the BAM

Fallhammer apparatus.
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Step 2.4: Close the protective housing.

Step 2.5: Select an appropriate drop weight. For fulminates, it is advisable to start with a low

weight (e.g., 1 kg) and a very low drop height.

Step 2.6: Set the initial drop height. This will be the starting point for the Bruceton method

analysis. A very low, conservative height should be chosen initially.

Step 2.7: Remotely release the drop weight.

Step 2.8: Observe the outcome. A "reaction" or "go" is indicated by an audible report, flame,

smoke, or visible decomposition of the sample. A "no reaction" or "no-go" is the absence of

these phenomena.[15]

Step 2.9: Record the result and adjust the drop height for the next test according to the

Bruceton method (see Data Analysis section).

Step 2.10: Repeat the test with a fresh sample for each drop, continuing until the criteria for

the Bruceton method are met (typically 20-30 trials).[10]

Data Presentation
The impact sensitivity of fulminates can vary based on crystal structure, purity, and the specific

test apparatus.[17] The following table summarizes reported impact sensitivity values. It is

important to note the inconsistencies in the literature, which may be due to these variables.
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Fulminate
Compound

Test
Method

Drop
Weight

H₅₀ (50%
Initiation
Height)

Impact
Energy
(Joules)

Reference(s
)

Mercury (II)

Fulminate

BAM

Fallhammer
- - 1.5 J [18]

Mercury (II)

Fulminate

ERL Drop-

Weight
0.5 kg ~9 cm ~0.44 J [2]

Silver

Fulminate

BAM

Fallhammer
- - 5 J* [18]

Silver

Fulminate

Rotter Impact

Test
- F of I = 22** - [19]

*Note: For silver fulminate, one study reported an impact sensitivity of 5 J but also stated that

a "no-fire-level could not be determined," suggesting that the material is extremely sensitive

and may initiate at the lowest testable energy levels.[18]

***F of I: Figure of Insensitiveness, a relative measure where higher numbers indicate less

sensitivity. The value for silver fulminate is extremely low, indicating high sensitivity.

Data Analysis: The Bruceton "Up-and-Down"
Method
The Bruceton method is a statistical approach to determine the 50% probability of initiation

(H₅₀), which is the height from which a drop weight is expected to cause initiation in 50% of

trials.[8][9]

Procedure:

Initial Test: Start at a height where a "no-go" is anticipated.

Staircase Method:

If a "go" (initiation) occurs, decrease the drop height by a fixed increment for the next test.
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If a "no-go" occurs, increase the drop height by the same fixed increment.[8]

Data Collection: Continue this "up-and-down" procedure for a predetermined number of trials

(e.g., 25).

Analysis:

Tabulate the number of "go" and "no-go" events at each height level.

Use the less frequent event for the calculation.

Calculate the mean (H₅₀) and standard deviation using the appropriate statistical formulas

for the Bruceton method.[10][20]

Worked Example:

Let's assume a hypothetical test on mercury fulminate with a 1 kg drop weight and a step

increment of 2 cm.

Test Data (X = go, O = no-go):

Height (cm): 10, 12, 14, 16, 18

Events:

18 cm: X

16 cm: X O X

14 cm: X O X O O

12 cm: O O O O X

10 cm: O O O

Tabulation:
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Height (cm) Go (X) No-Go (O)

18 1 0

16 2 1

14 2 3

12 1 4

10 0 3

Total 6 11

Calculation: Since "Go" events are less frequent (6 vs 11), they are used for the calculation.

The analysis involves summing the heights at which the "go" events occurred and applying

the Bruceton formulas to determine the H₅₀ value. A detailed calculation can be performed

using specialized statistical software or by following the formulas outlined by Dixon and

Mood.[20]
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Caption: Workflow for fulminate impact sensitivity testing.
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Logical Relationship in Bruceton Method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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